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Compound of Interest

Compound Name: IR-825

Cat. No.: B13063330

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for the handling of the near-
infrared fluorescent dye, IR-825 (CAS 1558079-49-4). Adherence to these guidelines is
essential for ensuring personnel safety and maintaining the integrity of your research. This
guide is intended for researchers, scientists, and drug development professionals.

Essential Safety & Handling Information

While the Safety Data Sheet (SDS) for IR-825 from MedKoo Biosciences indicates that it is not
classified as a hazardous substance or mixture under the OSHA Hazard Communication
Standard, it is imperative to handle all laboratory chemicals with a high degree of caution. The
following tables summarize the key safety and handling parameters for IR-825.

Table 1: Personal Protective Equipment (PPE) for Handling IR-825
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PPE Category

Recommendation

Rationale & Best Practices

Hand Protection

Chemical-resistant gloves
(Nitrile or Neoprene
recommended). Double-
gloving is advised, especially

when handling stock solutions.

IR-825 is often dissolved in
Dimethyl Sulfoxide (DMSO).
DMSO can facilitate the
absorption of substances
through the skin. Neoprene
and butyl rubber gloves show
good resistance to DMSO.
Always inspect gloves for any
signs of degradation or
perforation before use.
Change gloves immediately if

contaminated.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from accidental

splashes of the dye solution.

Skin and Body Protection

A standard laboratory coat

should be worn at all times.

Prevents contamination of
personal clothing and

minimizes skin contact.

Respiratory Protection

Generally not required when
handling small quantities in a
well-ventilated area. If creating
aerosols or handling large
quantities of the powder, a

dust mask is recommended.

Minimizes the inhalation of the

powdered dye.

Table 2: IR-825 Chemical and Physical Properties
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Property Value

CAS Number 1558079-49-4

Appearance Solid powder

Solubility Soluble in DMSO.[1] Slightly soluble in ethanol

and dimethylformamide.

Storage Temperature

Short term (days to weeks): 0 - 4°C. Long term
(months to years): -20°C.[1]

Stability

Store in a dry, dark place. Protect from moisture
and light. Stock solutions should be stored at
-80°C (for up to 6 months) or -20°C (forup to 1
month).[2]

Procedural Guidance: Safe Handling Workflow

The following diagram outlines the standard operating procedure for the safe handling of IR-

825, from receipt to disposal.
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Safe Handling Workflow for IR-825

4 Preparation )

Receipt of IR-825

Inspect container
for damage

Y
Store at recommended
temperature (-20°C or 0-4°C)
away from light and moisture

Allow to reach
room temperature

\ 4
Weigh appropriate amount
of powdered dye

Use analytical balance
in a ventilated area

A4

Dissolve in DMSO
to desired concentration
o J

Prepare stock solution
in a fume hood

Experimental Use
A

Perform experiment
following protocol

Clean workspace
with appropriate solvent

4 Cleanup & Disposal )
Y

Decontaminate glassware
and surfaces

Segregate waste
streams

Y

Dispose of waste according
to institutional guidelines

- J

IR-825 Spill Response Plan

Assess Spill Size

Small Spill
(<100 mL)

Large Spill
(>100 mL)

Alert others in the lab Evacuate the area

Contact EHS/
Emergency Services

Don appropriate PPE
(gloves, goggles, lab coat)

T/

Contain the spill
with absorbent material

N

Clean up spill
and decontaminate area

"/

Dispose of waste
in a sealed container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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